Cas no 474416-59-6 (bis(2-iodothiophen-3-yl)methanol)

• Product Name: bis(2-iodothiophen-3-yl)methanol
• CAS No: 474416-59-6
• MF: C₉H₆I₂OS₂
• MW: 448.082284450531
• CID: 5227185
• PubChem ID: 11408256
• Update Time: 2025-07-02

bis(2-iodothiophen-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanol, 2-iodo-α-(2-iodo-3-thienyl)-
• Bis(2-iodothiophen-3-yl)methanol
• Bis(2-iodo-3-thienyl)methanol
• bis(2-iodothiophen-3-yl)methanol

• Inchi： 1S/C9H6I2OS2/c10-8-5(1-3-13-8)7(12)6-2-4-14-9(6)11/h1-4,7,12H
• InChI Key： IFGLCBHJMMWROD-UHFFFAOYSA-N
• SMILES： IC1=C(C=CS1)C(C1=C(SC=C1)I)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• XLogP3: 3.5
• Topological Polar Surface Area: 76.7

Additional information on bis(2-iodothiophen-3-yl)methanol

Professional Introduction to Bis(2-iodothiophen-3-yl)methanol (CAS No. 474416-59-6)

Bis(2-iodothiophen-3-yl)methanol, a compound with the chemical formula C₁₀H₆I₂O and CAS number 474416-59-6, is a significant molecule in the field of organic synthesis and pharmaceutical research. This compound, characterized by its dual iodo-substituted thiophene rings connected by a methanol bridge, has garnered considerable attention due to its versatile applications in medicinal chemistry and material science.

The structural motif of Bis(2-iodothiophen-3-yl)methanol makes it a valuable intermediate in the synthesis of more complex molecules. The presence of iodine atoms at the 2-position of each thiophene ring enhances its reactivity, allowing for various coupling reactions such as Suzuki-Miyaura cross-coupling, which is widely used in the construction of biaryl compounds. These biaryl structures are prevalent in many pharmaceuticals and agrochemicals, underscoring the importance of this compound.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Bis(2-iodothiophen-3-yl)methanol has emerged as a key building block in this endeavor. Its ability to undergo facile functionalization has enabled the synthesis of a diverse array of derivatives with potential biological activities. For instance, researchers have explored its utility in generating thiophene-based ligands for metal complexes, which have shown promise in catalytic applications and as anticancer agents.

The methanol moiety in the compound's structure also contributes to its versatility. It can serve as a handle for further derivatization, allowing chemists to introduce additional functional groups or link the molecule to other pharmacophores. This flexibility has been exploited in the design of drug candidates targeting various diseases, including cancer and infectious disorders. The compound's role as a precursor in the synthesis of small-molecule inhibitors has been particularly noteworthy.

Advances in synthetic methodologies have further highlighted the significance of Bis(2-iodothiophen-3-yl)methanol. Techniques such as palladium-catalyzed coupling reactions have made it possible to construct intricate molecular architectures efficiently. These methods have not only streamlined the synthesis of complex thiophene derivatives but also opened new avenues for drug discovery. The compound's compatibility with modern synthetic tools ensures its continued relevance in both academic and industrial research settings.

Moreover, the study of Bis(2-iodothiophen-3-yl)methanol has contributed to our understanding of molecular interactions at the atomic level. Computational chemistry approaches have been employed to model its behavior in various reaction environments, providing insights into its reactivity and mechanism. These studies have not only enhanced our theoretical knowledge but also guided experimental efforts, leading to more efficient synthetic routes and improved yields.

In conclusion, Bis(2-iodothiophen-3-yl)methanol (CAS No. 474416-59-6) represents a cornerstone in contemporary organic synthesis and pharmaceutical development. Its unique structural features and reactivity make it an indispensable tool for chemists working on cutting-edge research projects. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of medicinal chemistry and related fields.